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Compound of Interest

Compound Name: Enlimomab

Cat. No.: B1176203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and handling

of lyophilized Enlimomab, a murine IgG2a monoclonal antibody targeting the human

intercellular adhesion molecule-1 (ICAM-1 or CD54). The provided guidelines are based on

best practices for murine IgG2a antibodies and are intended for research use only.

Product Information
Enlimomab is a monoclonal antibody that functions by inhibiting the adhesion of leukocytes to

the vascular endothelium, thereby reducing leukocyte extravasation and inflammatory

responses.[1][2][3] It achieves this by blocking the interaction between ICAM-1 on endothelial

cells and the β2 integrins (LFA-1 and Mac-1) on leukocytes.[3]

Quantitative Data Summary
The following tables summarize the recommended conditions for the reconstitution and storage

of lyophilized Enlimomab based on general protocols for murine IgG2a antibodies.

Table 1: Reconstitution of Lyophilized Enlimomab

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1176203?utm_src=pdf-interest
https://www.benchchem.com/product/b1176203?utm_src=pdf-body
https://www.benchchem.com/product/b1176203?utm_src=pdf-body
https://www.abmole.com/products/enlimomab.html
https://www.medchemexpress.com/enlimomab.html
https://www.creativebiolabs.net/enlimomab-overview.htm
https://www.creativebiolabs.net/enlimomab-overview.htm
https://www.benchchem.com/product/b1176203?utm_src=pdf-body
https://www.benchchem.com/product/b1176203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Notes

Reconstitution Buffer

Sterile, pyrogen-free

Phosphate Buffered Saline

(PBS), pH 7.4; Sterile Saline

Ensure the buffer is at room

temperature before use.

Reconstitution Concentration 0.5 - 1.0 mg/mL

A higher concentration is

generally recommended for

better stability.

Reconstitution Volume
Varies based on vial size and

desired final concentration.

Calculate the required volume

based on the amount of

lyophilized antibody in the vial.

Mixing Gentle swirling or inversion.

Avoid vigorous shaking or

vortexing to prevent protein

denaturation and foaming.

Reconstitution Time 15-30 minutes

Allow the vial to sit at room

temperature to ensure

complete dissolution.

Table 2: Storage Conditions for Enlimomab
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Form
Storage
Temperature

Duration Notes

Lyophilized -20°C to -80°C
Up to 12 months from

date of receipt

Store in a manual

defrost freezer. Avoid

repeated temperature

fluctuations. Shipped

on dry ice.[2][4]

Reconstituted (Stock

Solution)
-20°C to -80°C Up to 6-12 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Use low-

protein-binding tubes.

Reconstituted (Short-

term)
2°C to 8°C Up to 1-2 weeks

For immediate use.

Avoid microbial

contamination.

Table 3: Stability of Reconstituted Enlimomab

Condition Recommendation Rationale

Freeze-Thaw Cycles Avoid

Repeated cycling can lead to

protein aggregation and loss of

activity. Aliquotting is critical.

Working Dilutions Prepare fresh before use

Diluted antibody solutions are

less stable and should not be

stored for long periods.

Light Exposure Store in the dark

Protect from light, especially if

the antibody is conjugated to a

fluorophore.
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This protocol describes the procedure for reconstituting lyophilized Enlimomab to a stock

solution.

Materials:

Vial of lyophilized Enlimomab

Sterile, pyrogen-free Phosphate Buffered Saline (PBS), pH 7.4

Sterile, low-protein-binding microcentrifuge tubes

Pipettes and sterile tips

Centrifuge

Procedure:

Pre-Reconstitution Centrifugation: Before opening, centrifuge the vial of lyophilized

Enlimomab at 10,000 x g for 20 seconds. This will pellet any antibody powder that may have

become dislodged during shipping.

Buffer Equilibration: Allow the sterile PBS to come to room temperature.

Addition of Reconstitution Buffer: Carefully open the vial and add the calculated volume of

sterile PBS to achieve the desired final concentration (e.g., for 1 mg of antibody, add 1 mL of

PBS for a 1 mg/mL solution).

Dissolution: Gently swirl the vial or invert it several times to mix. Avoid creating foam.

Incubation: Let the vial stand at room temperature for 15-30 minutes to ensure the antibody

is fully dissolved.

Visual Inspection: Visually inspect the solution for any undissolved particulates. The solution

should be clear.

Aliquoting: Dispense the reconstituted antibody into single-use, sterile, low-protein-binding

microcentrifuge tubes. The aliquot volume should be appropriate for your experimental

needs to avoid multiple freeze-thaw cycles.
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Storage of Reconstituted Enlimomab
Proper storage is crucial to maintain the activity of the reconstituted antibody.

Long-Term Storage:

Label the aliquots clearly with the antibody name, concentration, and date.

Store the aliquots at -20°C or -80°C in a manual defrost freezer.

For optimal stability, it is recommended to use the reconstituted antibody within 6 to 12

months.[5]

Short-Term Storage:

If the reconstituted antibody will be used within 1-2 weeks, it can be stored at 2°C to 8°C.[4]

Ensure the vial is tightly sealed to prevent contamination and evaporation.

Visualizations
Enlimomab Reconstitution and Storage Workflow
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Caption: Workflow for the reconstitution and storage of lyophilized Enlimomab.
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Caption: Enlimomab blocks the interaction between leukocyte integrins and ICAM-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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